2-(2,4-dibromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide

• IUPAC Name: 2-(2,4-dibromophenoxy)-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C12H13Br2NO4S/c13-8-1-2-11(10(14)5-8)19-6-12(16)15-9-3-4-20(17,18)7-9/h1-2,5,9H,3-4,6-7H2,(H,15,16)
• InChI Key: ICQOBUWCNFQEDY-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)COC2=C(C=C(C=C2)Br)Br
• Molecular Formula: C12H13Br2NO4S
• Molecular Weight: 427.11 g/mol

Description

2-(2,4-dibromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Drug Design

The development of new chemical entities, including various acetamide derivatives, showcases the compound's potential in creating potent anticancer, anti-inflammatory, and analgesic agents. The synthesis of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, for instance, has been evaluated for its efficacy against cancer and inflammation, highlighting the role of such compounds in medicinal chemistry and drug design (P. Rani et al., 2014).

Material Science and Polymer Research

In the field of material science, research on polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators incorporating phenolic derivatives demonstrates the compound's utility in fabricating hybrid networks with improved thermal stability and robustness. This suggests potential applications in creating durable polymeric materials and coatings (Gonul S. Batibay et al., 2020).

Biochemical and Pharmacological Studies

The investigation of biochemical pathways and pharmacological activities is another significant application area. Research on the acetaminophen analogues for potential analgesic and antipyretic properties showcases the relevance of acetamide derivatives in understanding and developing new therapeutic agents. The green synthesis approaches further emphasize the environmental sustainability of such research efforts (Y. Dathu Reddy et al., 2014).